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Compound of Interest

Compound Name: 3,4-Diiodobenzoic acid

Cat. No.: B1346090 Get Quote

This technical guide provides an in-depth overview of the core physical properties of 3,4-
diiodobenzoic acid, tailored for researchers, scientists, and professionals in the field of drug

development. This document collates available data into a structured format, presents detailed

experimental protocols for property determination, and includes a visual representation of a

typical experimental workflow for its synthesis and analysis.

Core Physical and Chemical Properties
3,4-Diiodobenzoic acid is an aromatic carboxylic acid distinguished by the presence of two

iodine atoms on the benzene ring.[1] Its chemical structure significantly influences its physical

and chemical characteristics. The presence of the heavy iodine atoms and the polar carboxylic

acid group results in strong intermolecular forces, impacting properties such as melting point

and solubility.[2]

Quantitative Physical Properties
The known physical properties of 3,4-diiodobenzoic acid are summarized in the table below

for ease of reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₄I₂O₂ [2]

Molecular Weight 373.91 g/mol [2]

CAS Number 35674-20-5 [1]

Appearance White to off-white solid [1]

Melting Point 257-268 °C [2]

Boiling Point (Predicted) 380.7 ± 37.0 °C at 760 mmHg [2]

Density (Predicted) 2.559 ± 0.06 g/cm³ [2]

Water Solubility Limited [2][3]

Organic Solvent Solubility

More soluble in polar organic

solvents such as ethanol,

methanol, and acetone.

[1][2]

Experimental Protocols
Detailed methodologies for the determination of key physical properties of 3,4-diiodobenzoic
acid are outlined below. These protocols are based on established analytical techniques for

organic compounds.

Determination of Melting Point
The melting point of 3,4-diiodobenzoic acid can be accurately determined using the capillary

melting point method.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

3,4-Diiodobenzoic acid, finely powdered
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Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of 3,4-diiodobenzoic acid is placed in a mortar and

finely ground into a powder.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 2-3 mm.[4]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Approximate Melting Point Determination: The sample is heated at a rapid rate (5-10 °C per

minute) to obtain a preliminary, approximate melting point range.[4]

Accurate Melting Point Determination: A fresh sample is prepared and the apparatus is

allowed to cool to at least 20 °C below the approximate melting point. The sample is then

heated at a much slower rate (approximately 2 °C per minute).[4]

Data Recording: The temperature at which the first crystal begins to melt and the

temperature at which the last crystal disappears are recorded as the melting point range.[4]

Determination of Solubility
The solubility of 3,4-diiodobenzoic acid in various solvents can be determined through

systematic testing.

Apparatus and Materials:

Test tubes and rack

Vortex mixer or stirring rods

Graduated cylinders or pipettes
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Analytical balance

3,4-Diiodobenzoic acid

Solvents: deionized water, 5% NaOH solution, 5% NaHCO₃ solution, ethanol, methanol,

acetone.

Procedure for Aqueous Solubility:

Water Solubility: Add approximately 25 mg of 3,4-diiodobenzoic acid to 0.5 mL of deionized

water in a test tube.[5] Vigorously mix the contents for 1-2 minutes. Observe if the solid

dissolves completely. If it does not, it is classified as having limited water solubility.

Solubility in Aqueous Base:

To a test tube containing approximately 25 mg of 3,4-diiodobenzoic acid, add 0.5 mL of

5% NaOH solution. Mix thoroughly and observe for dissolution. Carboxylic acids are

expected to dissolve in a strong base.[6]

Repeat the process in a separate test tube using 0.5 mL of 5% NaHCO₃ solution. The

dissolution of a carboxylic acid in this weak base is typically accompanied by the evolution

of carbon dioxide gas (effervescence).[6]

Procedure for Organic Solvent Solubility:

Solvent Addition: In separate, labeled test tubes, add approximately 25 mg of 3,4-
diiodobenzoic acid.

Solvent Measurement: To each test tube, add 1 mL of a different organic solvent (e.g.,

ethanol, methanol, acetone).

Mixing and Observation: Vigorously mix each tube and observe the extent of dissolution. The

compound is classified as soluble, partially soluble, or insoluble in each solvent.

Experimental Workflow Visualization
As no specific signaling pathways involving 3,4-diiodobenzoic acid are documented, the

following diagram illustrates a general experimental workflow for its synthesis and
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characterization. This workflow is crucial for ensuring the purity and confirming the identity of

the compound for research and development purposes.
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Caption: A generalized workflow for the synthesis and characterization of 3,4-diiodobenzoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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